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Introduction

Voltage-sensitive dyes (VSDs) are powerful tools for monitoring the dynamics of membrane
potential in neuronal populations with high spatial and temporal resolution. Among these, RH
795 has emerged as a valuable probe for functional imaging in ex vivo brain slice preparations.
This styryl dye partitions into the cell membrane and exhibits a change in its fluorescence
intensity in response to alterations in the transmembrane electrical field. This technical guide
provides a comprehensive overview of the core principles, experimental protocols, and data
analysis workflows for utilizing RH 795 in ex vivo brain slice imaging. The information
presented herein is intended to equip researchers, scientists, and drug development
professionals with the necessary knowledge to effectively employ this technique in their studies
of neural circuit function, synaptic plasticity, and the effects of pharmacological agents on
neuronal activity.

Properties of RH 795

RH 795 is a fast-response potentiometric probe that allows for the optical recording of neuronal
activity. Its spectral properties and response kinetics make it suitable for capturing rapid events
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such as action potentials and postsynaptic potentials.

Property Value Reference
Fast-response potentiometric

Dye Type
styryl dye

Excitation (in Methanol) ~530 nm

Emission (in Methanol) ~712 nm

Response Time

Fast (sub-millisecond)

Fractional Fluorescence

Change

~10-2to 10~> per 100 mV

Phototoxicity

Generally considered to have

weak phototoxic effects

Photobleaching

Slow bleaching rate, suitable

for longer-term experiments

Experimental Protocols

The successful application of RH 795 for ex vivo brain slice imaging hinges on meticulous

experimental procedures, from tissue preparation to image acquisition. The following sections

detail the key steps involved.

Brain Slice Preparation

The quality of the brain slice is paramount for obtaining meaningful data. The goal is to

maintain the viability and structural integrity of the neuronal circuits of interest.

Solutions:

« Atrtificial Cerebrospinal Fluid (aCSF), cutting solution (NMDG-HEPES based): Used during
the slicing procedure to maintain tissue viability. Should be ice-cold and continuously
bubbled with 95% O2 / 5% CO:z (carbogen). A common recipe includes (in mM): 92 NMDG,
2.5 KCI, 1.25 NaHz2PO4, 30 NaHCOs, 20 HEPES, 25 glucose, 2 thiourea, 5 Na-ascorbate, 3
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Na-pyruvate, 0.5 CaClz-4H20, and 10 MgSOa4-7H20. The pH should be titrated to 7.3-7.4
with hydrochloric acid.[3][4]

e aCSF, recording solution: Used for incubation and during imaging. A typical composition is (in
mM): 124 NacCl, 2.5 KClI, 2 CaClz, 2 MgS0Oa, 1.25 NaH2PO4, 26 NaHCOs, and 10 glucose.
This solution should also be continuously saturated with carbogen.

Procedure:

o Anesthesia and Perfusion: Anesthetize the animal (e.g., mouse or rat) according to approved
institutional protocols. Perform transcardial perfusion with ice-cold, carbogenated NMDG-
HEPES aCSF to clear the blood and cool the brain.

» Brain Extraction: Rapidly dissect the brain and place it in ice-cold NMDG-HEPES aCSF.

 Slicing: Use a vibratome to cut brain slices of the desired thickness (typically 300-400 um) in
the ice-cold, carbogenated NMDG-HEPES aCSF.[3][4]

o Recovery: Transfer the slices to a holding chamber containing carbogenated recording aCSF
at 32-34°C for at least 30 minutes. After this initial recovery period, the slices can be
maintained at room temperature.

Dye Loading

Proper loading of RH 795 into the neuronal membranes is critical for achieving a good signal-
to-noise ratio.

Solution:

e RH 795 Staining Solution: Prepare a stock solution of RH 795 in dimethyl sulfoxide (DMSO).
Dilute the stock solution into the recording aCSF to a final concentration typically in the
range of 4 pg/ml.[5]

Procedure:

¢ Incubation: Transfer the recovered brain slices to a small incubation chamber containing the
RH 795 staining solution.[5]
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e Incubation Time: Incubate the slices for 15-30 minutes at room temperature.[5][6] The
optimal incubation time may need to be determined empirically for different brain regions and
slice thicknesses.

o Wash: After incubation, transfer the slices back to a holding chamber with fresh,
carbogenated recording aCSF for at least 10 minutes to wash out excess dye and reduce
background fluorescence.[5]

Imaging Setup and Acquisition

A standard epifluorescence microscope equipped with a sensitive and fast camera is required
for RH 795 imaging.

Equipment:

Microscope: An upright or inverted epifluorescence microscope.

o Light Source: A stable, high-intensity light source (e.g., xenon or mercury arc lamp, or a high-
power LED).

 Filter Set: A filter set appropriate for RH 795 (e.g., excitation filter ~530 nm, dichroic mirror,
and a long-pass emission filter >610 nm).

» Objective: A water-immersion objective with a long working distance and low to medium
magnification (e.g., 10x, 20x).

o Camera: A high-speed, high-sensitivity camera, such as a CCD or sCMOS camera, capable
of frame rates of at least 100-500 Hz.[7]

o Perfusion System: A system to continuously perfuse the brain slice with heated (30-32°C)
and carbogenated aCSF during the experiment.

Acquisition Parameters:

o Frame Rate: A high frame rate (e.g., 2 kHz) is necessary to capture the fast dynamics of
neuronal signals.[5]
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o Exposure Time: The exposure time should be as short as possible to achieve the desired
temporal resolution while maintaining an adequate signal-to-noise ratio.

e lllumination Intensity: Use the lowest illumination intensity necessary to obtain a good signal
to minimize phototoxicity and photobleaching.

Data Analysis Workflow

The analysis of RH 795 imaging data involves several steps to extract meaningful physiological
information from the raw fluorescence signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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